Cas no 51299-82-2 (Propanenitrile,3-propoxy-)

• Product Name: Propanenitrile,3-propoxy-
• CAS No: 51299-82-2
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 371072
• PubChem ID: 94781
• Update Time: 2025-04-19

Propanenitrile,3-propoxy- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-propoxy-
• 3-propoxypropanenitrile
• 3-propoxypropiononitrile
• 3-PROPOXYPROPANONITRILE
• 3-Propoxy-propionitril
• 3-propoxypropionitrile
• 3-propoxy-propionitrile
• 3-Propyloxy-propionitril
• 3-Propyloxy-propionsaeurenitril
• AC1L3SW3
• CTK4J4002
• EINECS 257-118-2
• NSC2618
• MFCD06252337
• NSC 2618
• (2-cyanoethoxy)propane
• NSC-2618
• NS00032253
• DTXSID70199293
• SCHEMBL1343185
• 3-propoxy-propanenitrile
• 51299-82-2

• Inchi： 1S/C6H11NO/c1-2-5-8-6-3-4-7/h2-3,5-6H2,1H3
• InChI Key： RBCSSAWYWYRREH-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCC

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 113.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.888
• Boiling Point: 196.4°Cat760mmHg
• Flash Point: 79.1°C
• Refractive Index: 1.409
• PSA: 33.02
• LogP: 1.32668